Cas no 4949-69-3 (4-Iodo-3-methylaniline)

• Product Name: 4-Iodo-3-methylaniline
• CAS No: 4949-69-3
• MF: C₇H₈IN
• MW: 233.049593925476
• MDL: MFCD01569451
• CID: 332368
• PubChem ID: 2734275
• Update Time: 2025-11-02

4-Iodo-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methylaniline
• Benzenamine,4-iodo-3-methyl-
• C60MC12
• 3-Methyl-4-iodoaniline
• 2-iodo 5-aminotoluene
• 4-iodo-3-methyl aniline
• UISBOJCPTKUBIC-UHFFFAOYSA-N
• SY128823
• V6181
• CS-0153193
• 4949-69-3
• AKOS016000510
• FT-0739737
• D70695
• A871796
• SCHEMBL789513
• AS-57690
• EN300-18659
• DTXSID40370193
• MFCD01569451
• DB-023659

• MDL： MFCD01569451
• Inchi： 1S/C7H8IN/c1-5-4-6(9)2-3-7(5)8/h2-4H,9H2,1H3
• InChI Key： UISBOJCPTKUBIC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C)N

Computed Properties

• Exact Mass: 232.97000
• Monoisotopic Mass: 232.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Beige or brown or dark gray crystalline powder
• Density: 1.7004 (estimate)
• Melting Point: 50-55 °C
• Boiling Point: 273°C (rough estimate)
• Flash Point: 122.9±24.0 °C
• PSA: 26.02000
• LogP: 2.76300
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Iodo-3-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Cold storage (+4 ° C)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-Iodo-3-methylaniline

Comprehensive Guide to 4-Iodo-3-methylaniline (CAS No. 4949-69-3): Properties, Applications, and Industry Insights

4-Iodo-3-methylaniline (CAS No. 4949-69-3) is a halogenated aromatic amine with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its iodo and methyl functional groups, serves as a versatile intermediate in the production of dyes, agrochemicals, and specialty chemicals. Its molecular structure (C₇H₈IN) and iodine substitution make it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated anilines like 4-Iodo-3-methylaniline has surged due to their role in synthesizing OLED materials and pharmaceutical intermediates. Researchers frequently search for "iodo-aniline derivatives uses" or "CAS 4949-69-3 solubility," reflecting growing interest in its physicochemical properties. The compound exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable under inert conditions—a trait critical for storage and handling.

From an industrial perspective, 4-Iodo-3-methylaniline aligns with the "green chemistry" trend, as its derivatives contribute to energy-efficient catalytic processes. Questions such as "how to purify 4-Iodo-3-methylaniline" often arise in forums, highlighting practical challenges in lab-scale production. Techniques like column chromatography or recrystallization from hexane/ethyl acetate mixtures are commonly employed to achieve >98% purity, as required for high-end applications.

The compound’s spectroscopic fingerprints (e.g., ¹H NMR: δ 7.55 ppm for aromatic protons) are frequently discussed in analytical chemistry circles. With the rise of AI-assisted molecular design, datasets involving 4949-69-3 are increasingly used to train algorithms for predicting reactivity patterns—addressing queries like "computational modeling of iodo-methylanilines." This intersection of experimental and computational chemistry underscores its multidisciplinary importance.

Environmental considerations also shape discussions around 4-Iodo-3-methylaniline. While not classified as hazardous under standard protocols, proper waste management is advised due to its iodine content. Searches for "biodegradation of halogenated anilines" reflect this ecological awareness. Recent studies explore microbial degradation pathways, offering sustainable disposal solutions aligned with circular economy principles.

In summary, 4-Iodo-3-methylaniline (CAS 4949-69-3) bridges fundamental research and industrial innovation. Its applications span from electronic materials to medicinal chemistry, while its study addresses contemporary themes like sustainable synthesis and AI-driven discovery. As technology advances, this compound will likely remain a focal point in the evolving landscape of fine chemicals.